Cas no 1009562-40-6 (Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)-)

• Product Name: Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)-
• CAS No: 1009562-40-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5214615
• Update Time: 2025-06-26

Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)-

• Inchi： 1S/C10H12BrNO3/c1-14-8-3-7(12-10(13)6-11)4-9(5-8)15-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： KVANKBIYHUPWBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)-

Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- (CAS No. 1009562-40-6)

Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)-, also known by its CAS registry number 1009562-40-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an acetamide group with a bromine atom and a dimethoxyphenyl substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The molecular structure of Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- consists of a central acetamide group (-CONH-) attached to a bromine atom at the second position. The nitrogen atom of the acetamide is further substituted with a 3,5-dimethoxyphenyl group, which introduces electron-donating methoxy groups into the aromatic ring. This substitution pattern not only enhances the stability of the molecule but also imparts specific electronic properties that are crucial for its reactivity in various chemical reactions.

Recent studies have highlighted the potential of Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. The dimethoxyphenyl group is known to exhibit significant antioxidant activity due to its ability to scavenge free radicals, making this compound an attractive candidate for drug discovery.

In addition to its pharmaceutical applications, Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- has found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create materials with enhanced mechanical properties and thermal stability.

The synthesis of Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- typically involves a multi-step process that begins with the preparation of the dimethoxyphenyl amine precursor. This precursor is then subjected to acetylation using an appropriate acetylating agent in the presence of a catalyst. The introduction of the bromine atom at the second position is achieved through a nucleophilic substitution reaction, which requires precise control over reaction conditions to ensure high yields and product purity.

The physical properties of Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- are well-documented. It exists as a crystalline solid with a melting point of approximately 145°C and a boiling point around 380°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols that require precise control over solubility and reactivity.

In terms of safety considerations, Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- should be handled with care due to its potential irritant properties. Prolonged exposure to skin or eyes may cause mild irritation; therefore, appropriate personal protective equipment should be worn during handling. Storage should be carried out in tightly sealed containers in a cool, dry place away from direct sunlight to prevent degradation.

The environmental impact of Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- has also been studied extensively. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions due to its susceptibility to microbial attack. This makes it an environmentally friendly choice for use in industrial applications where minimizing ecological footprint is a priority.

In conclusion, Acetamide, 2-bromo-N-(3,5-dimethoxyphenyl)- (CAS No. 1009562-40-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and pharmacology.